Cas no 94199-93-6 (1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1))

• Product Name: 1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1)
• CAS No: 94199-93-6
• MF: C₂₈H₆₁NO
• MW: 427.790049314499
• CID: 811756
• PubChem ID: 21149813
• Update Time: 2025-04-19

1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanaminium,N-dodecyl-N,N-dimethyl-, hydroxide (1:1)
• dodecyldimethyltetradecylammonium hydroxide
• dodecyl-dimethyl-tetradecylazanium,hydroxide
• EINECS 303-469-2
• 6RKA4GPR7Y
• SCHEMBL337763
• DTXSID60240965
• NS00092785
• 94199-93-6
• 1-TETRADECANAMINIUM, N-DODECYL-N,N-DIMETHYL-, HYDROXIDE (1:1)
• UNII-6RKA4GPR7Y

• Inchi： 1S/C28H60N.H2O/c1-5-7-9-11-13-15-17-18-20-22-24-26-28-29(3,4)27-25-23-21-19-16-14-12-10-8-6-2;/h5-28H2,1-4H3;1H2/q+1;/p-1
• InChI Key： ZRTYGXZYKBHKAC-UHFFFAOYSA-M
• SMILES： [OH-].[N+](C)(C)(CCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 427.475316
• Monoisotopic Mass: 427.475316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.6

Experimental Properties

• Boiling Point: 453.9°Cat760mmHg
• Flash Point: 226.7°C